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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermogravimetric analysis (TGA) of
Vat Red 10 (C.I. Pigment Red 196), a high-performance organic pigment. Due to the limited
availability of specific experimental data for Vat Red 10 in publicly accessible literature, this
guide synthesizes information on the general thermal behavior of high-performance vat dyes
and anthragquinone-based pigments to provide a robust framework for its analysis.

Vat dyes are recognized for their exceptional thermal stability, a characteristic attributed to their
large, conjugated molecular structures. Understanding the thermal decomposition profile of Vat
Red 10 is crucial for its application in high-temperature processes, for assessing its long-term
stability, and for quality control in various industrial and pharmaceutical applications.

Data Presentation: Expected Thermal
Decomposition Profile

The following table summarizes the anticipated thermogravimetric data for Vat Red 10, based
on the typical performance of high-performance vat dyes. It is important to note that these
values are representative and actual experimental results may vary depending on the specific
experimental conditions.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1668950?utm_src=pdf-interest
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Thermal Event Temperature (°C) Mass Loss (%) Atmosphere
Onset of
Decomposition ~ 450 >5 Nitrogen
(Tonset)
Peak Decomposition _ _

~ 500 - 600 Variable Nitrogen
(Tpeak)
Final Residue at )

~50-60 Nitrogen

800°C

Experimental Protocols

A detailed methodology for conducting the thermogravimetric analysis of Vat Red 10 is
provided below. This protocol is adapted from standard procedures for the analysis of similar
high-performance organic pigments.

Objective: To determine the thermal stability and decomposition profile of Vat Red 10 using
thermogravimetric analysis.

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical Balance (sensitivity £0.01 mg)

Sample Pans (e.g., platinum, alumina, or ceramic)

Inert Gas Supply (e.g., high-purity nitrogen or argon)
Procedure:

 Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to
the manufacturer's specifications. This is typically performed using standard reference
materials with known transition temperatures and mass changes.

e Sample Preparation:
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o Ensure the Vat Red 10 sample is in a fine, homogeneous powder form.

o Accurately weigh approximately 5-10 mg of the sample into a tared TGA sample pan.
Record the exact mass.

o Experimental Setup:
o Place the sample pan securely in the TGA furnace.

o Purge the furnace with a high-purity inert gas (e.g., nitrogen) at a constant flow rate of 20-
50 mL/min for at least 30 minutes prior to the analysis to ensure an inert atmosphere.
Maintain this purge throughout the experiment.

¢ TGA Measurement:

o Equilibrate the sample at a starting temperature of 30°C and hold for 10 minutes to allow
for thermal stabilization.

o Ramp the temperature from 30°C to 900°C at a controlled heating rate of 10°C/min.
o Continuously monitor and record the sample mass as a function of temperature.

o Data Analysis:

[e]

Plot the percentage of mass loss versus temperature to generate the TGA curve
(thermogram).

[e]

From the TGA curve, determine the onset temperature of decomposition (Tonset), which is
the temperature at which significant mass loss begins.

[e]

Determine the peak decomposition temperature(s) (Tpeak) from the derivative of the TGA
curve (DTG curve), which represents the point of maximum rate of mass loss.

[e]

Calculate the percentage of mass loss at different temperature intervals and the final
residual mass at the end of the experiment.

Mandatory Visualization
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 To cite this document: BenchChem. [Thermogravimetric Analysis of Vat Red 10: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668950#thermogravimetric-analysis-of-vat-red-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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